Cas no 886435-73-0 (Methyl 5-amino-2-chloropyridine-3-carboxylate)

Methyl 5-amino-2-chloropyridine-3-carboxylate structure
886435-73-0 structure
Product Name:Methyl 5-amino-2-chloropyridine-3-carboxylate
CAS No:886435-73-0
MF:C7H7ClN2O2
MW:186.595680475235
MDL:MFCD11848216
CID:823863
PubChem ID:53418345
Update Time:2024-12-09

Methyl 5-amino-2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid, 5-amino-2-chloro-, methyl ester
    • 5-Amino-2-chloro-nicotinic acid methyl ester
    • methyl 5-amino-2-chloropyridine-3-carboxylate
    • methyl 5-amino-2-chloronicotinate
    • Methyl 5-amino-2-chloro-3-pyridinecarboxylate (ACI)
    • SCHEMBL2357625
    • METHYL5-AMINO-2-CHLORONICOTINATE
    • AB64794
    • GS-5005
    • SY243767
    • CS-0082265
    • EN300-2008301
    • 886435-73-0
    • DB-352087
    • AB9601
    • AKOS024261630
    • MFCD11848216
    • Methyl 5-amino-2-chloropyridine-3-carboxylate
    • MDL: MFCD11848216
    • Inchi: 1S/C7H7ClN2O2/c1-12-7(11)5-2-4(9)3-10-6(5)8/h2-3H,9H2,1H3
    • InChI Key: LPOFXAOIWIQBFP-UHFFFAOYSA-N
    • SMILES: O=C(C1C(Cl)=NC=C(N)C=1)OC

Computed Properties

  • Exact Mass: 186.02000
  • Monoisotopic Mass: 186.0196052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 65.2Ų

Experimental Properties

  • PSA: 65.21000
  • LogP: 1.68500

Methyl 5-amino-2-chloropyridine-3-carboxylate Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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